Cas no 2148935-24-2 (4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid
• CAS No: 2148935-24-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5614089
• PubChem ID: 137943690
• Update Time: 2025-07-23

4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-methylbut-2-enoic acid
• EN300-33241100
• EN300-6747908
• (2E)-4-{[(benzyloxy)carbonyl]amino}-2-methylbut-2-enoic acid
• 2148935-24-2
• 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid

• Inchi： 1S/C13H15NO4/c1-10(12(15)16)7-8-14-13(17)18-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,14,17)(H,15,16)/b10-7+
• InChI Key： AGFIWKBWTQHXDD-JXMROGBWSA-N
• SMILES： O(C(NC/C=C(/C(=O)O)\C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid

Introduction to 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid (CAS No. 2148935-24-2)

4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2148935-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto esters, characterized by its structural motif of a conjugated system involving a carbonyl group and an alkene double bond. The presence of both a benzyloxy carbonyl group and an amino substituent at the α-position of the β-keto ester backbone imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The benzyloxy)carbonylamino moiety is particularly noteworthy as it serves as an effective protecting group for amino functions in peptide chemistry. This protective role is crucial in multi-step synthetic pathways where selective modification and deprotection steps are required. The 2-methylbut-2-enoic acid backbone, on the other hand, contributes to the compound's ability to participate in various organic transformations, including Michael additions, aldol condensations, and enolate-mediated reactions. These features make 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid a versatile building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in β-keto esters as synthetic intermediates due to their broad applicability in drug discovery and natural product synthesis. The conjugated system of these compounds allows for facile manipulation through stereoselective reactions, which is essential for developing enantiomerically pure drugs with improved pharmacological profiles. The incorporation of 2-methylbut-2-enoic acid into drug candidates can also enhance solubility and metabolic stability, factors that are critical for optimizing drug bioavailability and efficacy.

One of the most compelling applications of 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid lies in its utility as a precursor for non-peptide mimetics. Non-peptide drugs have gained prominence due to their improved pharmacokinetic properties compared to their peptide counterparts. The α-amino group in this compound can be functionalized to introduce diverse substituents, enabling the synthesis of ligands that interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have been explored as inhibitors of proteases and kinases, which are key targets in oncology and inflammatory diseases.

The benzyloxy)carbonylamino protecting group not only ensures stability during synthetic manipulations but also facilitates selective deprotection under mild acidic or basic conditions. This feature is particularly advantageous when dealing with sensitive functional groups that might be incompatible with harsh reagents. Additionally, the 2-methylbut-2-enoic acid moiety can be further modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups into the molecular framework. Such modifications have been instrumental in designing novel therapeutic agents with enhanced binding affinity and selectivity.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening methodologies to identify promising lead compounds derived from intermediates like 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid. Advanced modeling techniques have revealed that structural features such as the conjugated β-keto ester system contribute to favorable interactions with biological macromolecules. These insights have guided the rational design of analogs with improved pharmacological properties, including reduced toxicity and increased target specificity.

In academic research, 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid has been employed in studies exploring novel synthetic pathways for heterocyclic compounds. The inherent reactivity of its double bond allows for regioselective functionalization, enabling access to nitrogen-containing heterocycles that are prevalent in many bioactive natural products and pharmaceuticals. For example, intramolecular cyclizations can be triggered under appropriate conditions to yield five-membered or six-membered rings containing nitrogen atoms, which are often found in drugs targeting central nervous system disorders and antimicrobial infections.

The versatility of 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid extends beyond its role as a synthetic intermediate; it also serves as a model compound for studying reaction mechanisms involving β-keto esters. Researchers have utilized this compound to investigate catalytic systems that promote enantioselective additions or eliminations, contributing to the development of asymmetric synthesis protocols. Such methodologies are indispensable for producing enantiomerically enriched compounds without resorting to chiral auxiliaries or catalysts derived from rare metals.

The growing demand for sustainable chemical processes has prompted investigations into greener alternatives for synthesizing 4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid. Recent studies have demonstrated the feasibility of using biocatalytic approaches or photochemical methods to construct its core structure under milder conditions with reduced environmental impact. These advancements align with broader efforts in pharmaceutical chemistry to develop synthetic routes that minimize waste generation and energy consumption while maintaining high yields and purity standards.

In conclusion,4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid (CAS No. 2148935-24-2) represents a significant asset in modern medicinal chemistry due to its structural complexity and functional diversity. Its applications span from serving as a protecting group for amino functions to acting as a precursor for non-peptide drugs and heterocyclic scaffolds. As research continues to uncover new synthetic possibilities and pharmacological applications,4-{(benzyloxy)carbonylamino}-2-methylbut-2-enoic acid is poised to remain at the forefront of chemical innovation in pharmaceuticals.